Cas no 2228787-54-8 (3-(2,3-dihydro-1,4-benzodioxin-6-yloxy)-3-methylazetidine)

• Product Name: 3-(2,3-dihydro-1,4-benzodioxin-6-yloxy)-3-methylazetidine
• CAS No: 2228787-54-8
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 6529476
• PubChem ID: 165867528
• Update Time: 2025-06-10

3-(2,3-dihydro-1,4-benzodioxin-6-yloxy)-3-methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydro-1,4-benzodioxin-6-yloxy)-3-methylazetidine
• 2228787-54-8
• EN300-1803815

• Inchi： 1S/C12H15NO3/c1-12(7-13-8-12)16-9-2-3-10-11(6-9)15-5-4-14-10/h2-3,6,13H,4-5,7-8H2,1H3
• InChI Key： WMQMYLUVOXIZBL-UHFFFAOYSA-N
• SMILES： O(C1C=CC2=C(C=1)OCCO2)C1(C)CNC1

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 39.7Ų

Additional information on 3-(2,3-dihydro-1,4-benzodioxin-6-yloxy)-3-methylazetidine

3-(2,3-Dihydro-1,4-Benzodioxin-6-Yloxy)-3-Methylazetidine: A Comprehensive Overview

The compound 3-(2,3-dihydro-1,4-benzodioxin-6-yloxy)-3-methylazetidine (CAS No. 2228787-54-8) is a fascinating molecule with a unique structure and diverse potential applications. This compound belongs to the class of azetidines, which are four-membered ring structures containing one nitrogen atom. The presence of the benzodioxin moiety adds complexity to its structure and contributes to its intriguing chemical properties.

Recent studies have highlighted the importance of azetidine derivatives in various fields, including drug discovery and materials science. The benzodioxin group in this compound is particularly interesting due to its aromaticity and potential for forming hydrogen bonds. These properties make it a valuable component in designing bioactive molecules with specific pharmacological activities.

One of the most significant advancements in the study of this compound involves its synthesis and characterization. Researchers have developed efficient methods to synthesize 3-(2,3-dihydro-1,4-benzodioxin-6-yloxy)-3-methylazetidine using a combination of coupling reactions and ring-forming techniques. These methods not only improve the yield but also ensure high purity, which is essential for downstream applications.

The structural uniqueness of this compound has led to its exploration in various applications. For instance, it has been investigated as a potential precursor for more complex molecules with therapeutic properties. The azetidine ring's strain makes it highly reactive, enabling it to participate in a wide range of chemical transformations. This reactivity is particularly useful in medicinal chemistry, where it can be exploited to design drugs with improved bioavailability and efficacy.

Another area of interest is the environmental impact of this compound. Recent research has focused on its degradation pathways under different conditions, such as UV light and microbial activity. Understanding these processes is crucial for assessing its safety and sustainability in industrial and pharmaceutical settings.

In terms of pharmacological applications, 3-(2,3-dihydro-1,4-benzodioxin-6-yloxy)-3-methylazetidine has shown promise as a building block for developing novel drug candidates. Its ability to form hydrogen bonds and its rigid structure make it an ideal candidate for targeting specific protein pockets. This property has been leveraged in the design of inhibitors for enzymes involved in various diseases, including cancer and neurodegenerative disorders.

The synthesis of this compound also opens up new avenues for exploring related structures with similar or enhanced properties. By modifying the substituents on the benzodioxin ring or altering the azetidine moiety, researchers can create a library of compounds with diverse functionalities. This approach is particularly valuable in high-throughput screening campaigns aimed at discovering new lead compounds.

Furthermore, the compound's stability under different conditions has been thoroughly investigated. Its resistance to oxidation and hydrolysis under physiological conditions makes it a suitable candidate for long-term biomedical applications. This stability is a critical factor in ensuring the safety and efficacy of drugs derived from this compound.

In conclusion, 3-(2,3-dihydro-1,4-benzodioxin-6-yloxy)-3-methylazetidine (CAS No. 2228787-54-8) is a versatile molecule with significant potential in various scientific domains. Its unique structure, reactivity, and stability make it an invaluable tool for researchers working in drug discovery, materials science, and environmental chemistry. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.